Cas no 860611-72-9 (2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one)

• Product Name: 2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one
• CAS No: 860611-72-9
• CID: 4661168
• Update Time: 2025-10-31

2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-ETHYLPIPERAZINO)ETHYL]-7-NITRO-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 2H-1,4-Benzoxazin-3(4H)-one, 2-[2-(4-ethyl-1-piperazinyl)ethyl]-7-nitro-
• 2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one

Additional information on 2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one

Chemical Profile of 2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one (CAS No. 860611-72-9)

2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one (CAS No. 860611-72-9) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the benzoxazinone class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a nitro group and an ethylpiperazine moiety in its molecular framework suggests potential interactions with biological targets that could be exploited for therapeutic applications.

The< strong>nitro group in the molecule is a key functional moiety that can participate in various chemical reactions, including hydrogen bonding and redox processes. This feature makes it particularly interesting for researchers exploring radical scavenging and oxidative stress modulation mechanisms, which are implicated in numerous pathological conditions. Additionally, the< strong>ethylpiperazine substituent is known to enhance solubility and bioavailability, making it a favorable component in drug design for improving pharmacokinetic profiles.

Recent studies have highlighted the< strong>benzoxazinone scaffold as a versatile platform for developing novel bioactive molecules. The structural motif of benzoxazinones provides a rigid core that can be modified to target specific biological pathways. For instance, derivatives of benzoxazinones have shown promise in inhibiting enzymes such as topoisomerases and kinases, which are critical in cancer cell proliferation and survival. The< strong>7-nitro substitution in this compound may further enhance its binding affinity to such targets by introducing additional electronic interactions.

In the realm of oncology research, the< strong>2H-1,4-benzoxazin-3(4H)-one core has been extensively studied for its potential to disrupt tumor microenvironments and induce apoptosis in cancer cells. The< strong>4-Ethylpiperazino ethyl chain adds another layer of complexity, potentially influencing membrane permeability and intracellular signaling cascades. Preliminary computational studies suggest that this compound may exhibit selective toxicity toward certain cancer cell lines by modulating the activity of key transcription factors involved in cell cycle regulation.

The< strong>piperazine ring, a common feature in many pharmacologically active compounds, is known for its ability to form stable hydrogen bonds with biological targets. In this context, the< strong>4-Ethylpiperazine moiety could interact with protein binding sites in a manner similar to other piperazine-based drugs used in treating neurological and cardiovascular disorders. This interaction may contribute to the compound's potential therapeutic effects by altering receptor function or enzyme activity.

The< strong>CAS No. 860611-72-9 designation ensures that researchers have access to a standardized reference for this compound, facilitating accurate documentation and reproducibility in experimental settings. The synthesis of this molecule involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoxazinone core efficiently.

The pharmacological profile of< strong>2-2-(4-Ethylpiperazino)ethyl-7-nitro-2H-1,4-benzoxazin-3(4H)-one is still under investigation, but initial preclinical data suggest promising activities against several disease models. The nitro group's redox properties make it an attractive candidate for studying oxidative stress-related diseases such as neurodegenerative disorders and inflammatory conditions. Furthermore, the ethylpiperazine side chain may contribute to central nervous system penetration, opening avenues for treating cognitive impairments or mood disorders.

In conclusion, this compound represents a fascinating example of how structural modifications within the benzoxazinone scaffold can lead to novel bioactive molecules with potential therapeutic applications. The combination of a nitro group and an ethylpiperazine moiety creates a unique pharmacological profile that warrants further exploration through both experimental and computational methods. As research continues to uncover new biological functions associated with benzoxazinones and related derivatives, compounds like< strong>CAS No. 860611-72-9" will remain at the forefront of medicinal chemistry innovation.